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Compound of Interest

Compound Name: 2-(2-butoxyethoxy)acetic Acid

Cat. No.: B1266689

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and potential applications of 2-(2-butoxyethoxy)acetic
acid, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Identification

2-(2-butoxyethoxy)acetic acid is a carboxylic acid featuring a butyl ether and an ethoxy
group. Its structure imparts both hydrophilic and lipophilic characteristics, making it a subject of
interest in various chemical applications, including as a linker in complex molecules.

Below is a summary of its key identifiers and structural representations.

Identifier Value

IUPAC Name 2-(2-butoxyethoxy)acetic acid[1]

CAS Number 82941-26-2[1]

Molecular Formula C8H1604[1]

Canonical SMILES CCCCOCCOCC(=0)O[1]

InChi INChl=1S/C8H1604/c1-2-3-4-11-5-6-12-7-
8(9)10/h2-7H2,1H3,(H,9,10)[1]

InChiKey MCORDGVZLPBVJB-UHFFFAOYSA-N[1]
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Physicochemical Properties

The physicochemical properties of 2-(2-butoxyethoxy)acetic acid are crucial for its handling,
application, and behavior in chemical and biological systems.

Property Value Source
Molecular Weight 176.21 g/mol [1][2]
Density 1.04635 g/cm3 @ 20 °C [1]
Boiling Point 141 °C @ 5 Torr [1]
Flash Point 79 °C [1]
Refractive Index 1.416 [1]

Synthesis and Analysis

While specific, detailed experimental protocols for the synthesis of 2-(2-butoxyethoxy)acetic
acid are not readily available in public literature, a plausible synthetic route can be inferred
from established organic chemistry reactions and analogous preparations. A common method
involves the oxidation of the corresponding primary alcohol, 2-(2-butoxyethoxy)ethanol.

Plausible Synthetic Pathway

2-(2-Butoxyethoxy)ethanol Oxidation
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2-(2-Butoxyethoxy)acetic acid

Oxidizing Agent
(e.g., Jones Reagent, TEMPO)

Click to download full resolution via product page

Caption: Plausible synthesis of 2-(2-butoxyethoxy)acetic acid via oxidation.
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Analytical Workflow: Gas Chromatography-Mass
Spectrometry (GC-MS)

The analysis of 2-(2-butoxyethoxy)acetic acid and its metabolites is often performed using
Gas Chromatography-Mass Spectrometry (GC-MS), a sensitive and specific analytical
technique. The following workflow outlines the key steps for its determination.
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Caption: A typical workflow for the analysis of 2-(2-butoxyethoxy)acetic acid.
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Applications in Drug Development

The bifunctional nature of 2-(2-butoxyethoxy)acetic acid, with its terminal carboxylic acid and
ether chain, makes it a valuable component in medicinal chemistry, particularly as a linker in
drug conjugates.

Role as a Linker in Drug Conjugates

In modern drug development, particularly in the field of targeted therapies like Antibody-Drug
Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS), linkers play a critical role.
They connect the targeting moiety (e.g., an antibody or a small molecule) to the therapeutic
payload (e.g., a cytotoxic drug or a ligand for an E3 ubiquitin ligase). The properties of the
linker, such as its length, flexibility, and stability, can significantly influence the efficacy,
pharmacokinetics, and toxicity of the conjugate. 2-(2-butoxyethoxy)acetic acid and its
derivatives are used as PEG-like linkers to improve solubility and provide spatial separation
between the two active components of the conjugate.

Targeting Moiety (e.g., Antibody, Small Molecule) Linker 2-(2-butoxyethoxy)acetic acid derivative Payload (e.g., Cytotoxic Drug, E3 Ligase Ligand)

Click to download full resolution via product page
Caption: Role of 2-(2-butoxyethoxy)acetic acid as a linker in drug conjugates.

Safety and Hazards

2-(2-butoxyethoxy)acetic acid is classified as a corrosive substance. It is crucial to handle
this chemical with appropriate personal protective equipment and in a well-ventilated area.

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2]
e H318: Causes serious eye damage.[1][2]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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